Cas no 27350-10-3 (2H-1,2-Benzothiazin-3(4H)-one, 7-nitro-, 1,1-dioxide)

• Product Name: 2H-1,2-Benzothiazin-3(4H)-one, 7-nitro-, 1,1-dioxide
• CAS No: 27350-10-3
• MF: C₈H₆N₂O₅S
• MW: 242.208640575409
• CID: 1429747
• Update Time: 2024-08-15

2H-1,2-Benzothiazin-3(4H)-one, 7-nitro-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 2H-1,2-Benzothiazin-3(4H)-one, 7-nitro-, 1,1-dioxide

• Inchi： 1S/C8H6N2O5S/c11-8-3-5-1-2-6(10(12)13)4-7(5)16(14,15)9-8/h1-2,4H,3H2,(H,9,11)
• InChI Key： AOCXTDCZVHPYRU-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C2=CC([N+]([O-])=O)=CC=C2CC(=O)N1

Computed Properties

• Exact Mass: 241.99978

Experimental Properties

• Density: 1.645±0.06 g/cm3(Predicted)
• PSA: 106.38
• pka: 4.46±0.20(Predicted)